Cas no 67433-96-9 (potassium (4-chlorophenoxy)acetate)

potassium (4-chlorophenoxy)acetate structure
67433-96-9 structure
Product Name:potassium (4-chlorophenoxy)acetate
CAS No:67433-96-9
MF:C8H6ClKO3
MW:224.682742595673
CID:1715969
PubChem ID:19205394
Update Time:2025-04-21

potassium (4-chlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • potassium (4-chlorophenoxy)acetate
    • acetic acid, 2-(4-chlorophenoxy)-, potassium salt (1:1)
    • LogP
    • AKOS022190602
    • DTXSID101337275
    • AKOS003052371
    • 67433-96-9
    • Inchi: 1S/C8H7ClO3.K/c9-6-1-3-7(4-2-6)12-5-8(10)11;/h1-4H,5H2,(H,10,11);/q;+1/p-1
    • InChI Key: FZEJQIYHFKIDQR-UHFFFAOYSA-M
    • SMILES: [K+].ClC1C=CC(=CC=1)OCC(=O)[O-]

Computed Properties

  • Exact Mass: 223.96428
  • Monoisotopic Mass: 223.9642532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.36

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